Cas no 119411-79-9 (3-(2,4-dichlorophenyl)-2-methylpropanoic acid)

• Product Name: 3-(2,4-dichlorophenyl)-2-methylpropanoic acid
• CAS No: 119411-79-9
• MF: C₁₀H₁₀Cl₂O₂
• MW: 233.091201305389
• CID: 4576804
• PubChem ID: 21955829
• Update Time: 2025-11-02

3-(2,4-dichlorophenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2,4-dichlorophenyl)-2-methylpropanoic acid
• Benzenepropanoic acid, 2,4-dichloro-α-methyl-

• Inchi： 1S/C10H10Cl2O2/c1-6(10(13)14)4-7-2-3-8(11)5-9(7)12/h2-3,5-6H,4H2,1H3,(H,13,14)
• InChI Key： WHLRMUPIJBFDSX-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(C)CC1=CC=C(Cl)C=C1Cl

Computed Properties

• Exact Mass: 232.0057849g/mol
• Monoisotopic Mass: 232.0057849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 49-51 °C
• Boiling Point: 341.6±27.0 °C at 760 mmHg
• Flash Point: 160.4±23.7 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-(2,4-dichlorophenyl)-2-methylpropanoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(2,4-dichlorophenyl)-2-methylpropanoic acid

3-(2,4-Dichlorophenyl)-2-Methylpropanoic Acid (CAS 119411-79-9): A Comprehensive Technical Overview

3-(2,4-Dichlorophenyl)-2-methylpropanoic acid (CAS 119411-79-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This chlorinated aromatic carboxylic acid derivative exhibits unique structural features that make it valuable for various synthetic applications. The compound's molecular formula is C₁₀H₁₀Cl₂O₂, with a molecular weight of 233.09 g/mol.

The growing interest in 3-(2,4-dichlorophenyl) propanoic acid derivatives stems from their potential as building blocks for more complex molecules. Recent studies have explored its utility in developing novel non-steroidal anti-inflammatory drug (NSAID) precursors, aligning with current pharmaceutical trends toward targeted therapies. The compound's 2-methyl substitution provides enhanced stability compared to similar structures, making it particularly interesting for medicinal chemistry applications.

From a chemical perspective, 3-(2,4-dichlorophenyl)-2-methylpropanoic acid demonstrates interesting reactivity patterns. The electron-withdrawing chlorine substituents on the aromatic ring influence the compound's acidity and reactivity, while the methyl group at the 2-position creates steric effects that can be exploited in selective reactions. These characteristics have led to its investigation in asymmetric synthesis and chiral auxiliary development.

The compound's physical properties include a melting point range of 98-102°C and limited water solubility, typical for this class of aromatic carboxylic acids. Its solubility in organic solvents like ethanol, acetone, and dichloromethane makes it suitable for various organic synthesis applications. Researchers have noted that the 2-methyl propanoic acid moiety provides improved metabolic stability compared to unsubstituted analogs.

In pharmaceutical research, CAS 119411-79-9 has shown promise as an intermediate for biologically active compounds. Recent patent literature reveals its use in developing potential PPARγ modulators, which are currently of high interest for metabolic disorder treatments. The compound's structural features allow for diverse modifications, enabling medicinal chemists to explore structure-activity relationships in drug discovery programs.

The agrochemical sector has also shown interest in 3-(2,4-dichlorophenyl)-2-methylpropanoic acid derivatives, particularly for developing new plant growth regulators and herbicide intermediates. The dichlorophenyl group appears to contribute to biological activity in certain agricultural applications, though research in this area remains proprietary among major agrochemical companies.

From a synthetic chemistry standpoint, the preparation of 3-(2,4-dichlorophenyl)-2-methylpropanoic acid typically involves Friedel-Crafts acylation followed by various reduction and oxidation steps. Recent advances have focused on developing more sustainable synthetic routes, reflecting the growing demand for green chemistry approaches in fine chemical production.

Analytical characterization of CAS 119411-79-9 typically employs techniques such as HPLC, GC-MS, and NMR spectroscopy. The compound's purity is crucial for its applications, with most commercial suppliers offering material with ≥95% purity. Advanced purification methods including recrystallization and chromatography are often employed to achieve pharmaceutical-grade material.

The commercial availability of 3-(2,4-dichlorophenyl)-2-methylpropanoic acid has increased in recent years, with several specialty chemical suppliers listing it in their catalogs. Current market trends show growing demand for such fine chemicals, particularly from contract research organizations and academic institutions engaged in drug discovery programs.

Safety considerations for handling 3-(2,4-dichlorophenyl)-2-methylpropanoic acid include standard precautions for organic acids. While not classified as highly hazardous, proper personal protective equipment should be used when handling the compound in laboratory settings. Material safety data sheets should be consulted for specific handling and storage recommendations.

Future research directions for CAS 119411-79-9 may explore its potential in metal-organic frameworks (MOFs) and other advanced materials. The compound's ability to coordinate with metal ions through its carboxylic acid group, combined with the rigid aromatic structure, makes it an interesting candidate for materials science applications.

In conclusion, 3-(2,4-dichlorophenyl)-2-methylpropanoic acid represents a versatile building block with significant potential across multiple research domains. Its unique combination of aromatic chlorination and α-methyl substitution offers distinct advantages for molecular design, ensuring continued interest from both academic and industrial researchers.